Cas no 33839-14-4 (1-(3-Ethyl-4-methoxyphenyl)propan-2-one)

• Product Name: 1-(3-Ethyl-4-methoxyphenyl)propan-2-one
• CAS No: 33839-14-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1094938
• PubChem ID: 73554623
• Update Time: 2025-04-20

1-(3-Ethyl-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethyl-4-methoxyphenyl)propan-2-one
• 33839-14-4
• DTXSID401279094
• 1-(3-Ethyl-4-methoxyphenyl)-2-propanone

• Inchi： 1S/C12H16O2/c1-4-11-8-10(7-9(2)13)5-6-12(11)14-3/h5-6,8H,4,7H2,1-3H3
• InChI Key： PKFJJWCMRUWVHL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC(C)=O)C=C1CC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų